Cas no 2171236-03-4 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid
• CAS No: 2171236-03-4
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6011914
• PubChem ID: 165509475
• Update Time: 2025-06-08

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid
• 2171236-03-4
• EN300-1548790
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}butanoic acid

• Inchi： 1S/C26H23FN2O5/c1-15(13-23(30)31)28-25(32)20-11-6-12-22(24(20)27)29-26(33)34-14-21-18-9-4-2-7-16(18)17-8-3-5-10-19(17)21/h2-12,15,21H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t15-/m1/s1
• InChI Key： BEBGITZPORBBMA-OAHLLOKOSA-N
• SMILES： FC1=C(C=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid

Comprehensive Overview of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid (CAS No. 2171236-03-4)

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid (CAS No. 2171236-03-4) is a specialized fluorinated organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a fluorinated phenyl ring, makes it a valuable intermediate in the development of novel therapeutics and biochemical probes. The compound's chiral (3R) configuration further enhances its utility in stereoselective reactions, a critical factor in drug design.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in pharmaceutical research. The incorporation of a fluorine atom in the phenyl ring of this compound aligns with the growing trend of "fluorine magic" in drug discovery, a topic frequently searched by researchers and chemists. Additionally, the Fmoc group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely discussed in academic and industrial circles. This dual functionality positions the compound as a versatile tool for both peptide and small-molecule applications.

The compound's CAS No. 2171236-03-4 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Researchers often search for CAS numbers to verify chemical identity, making this detail crucial for SEO optimization. Furthermore, the compound's butanoic acid moiety introduces carboxylic acid reactivity, enabling conjugation with amines or alcohols—a feature exploited in bioconjugation strategies, another hot topic in biomedical research.

From a synthetic perspective, the (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid exemplifies modern organic chemistry's sophistication. Its synthesis likely involves multi-step protocols, including Fmoc protection, fluorination, and amide coupling—processes frequently queried in chemical forums. The compound's potential applications span from peptide-based drug delivery to the development of fluorescent probes, aligning with trending searches in nanotechnology and diagnostics.

Environmental and safety considerations are also paramount in today's research climate. While this compound is not classified as hazardous, its fluorinated nature warrants scrutiny under green chemistry principles. Researchers increasingly search for sustainable synthetic routes, and this compound's design could inspire eco-friendly adaptations, such as catalytic fluorination or solvent-free coupling methods.

In summary, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid (CAS No. 2171236-03-4) represents a convergence of cutting-edge chemical attributes—fluorination, chirality, and peptide compatibility—making it a subject of enduring interest. Its relevance to drug discovery, bioconjugation, and green chemistry ensures its prominence in scientific literature and online searches, catering to a broad audience of chemists, pharmacologists, and material scientists.